Cas no 157104-38-6 (3-iodobut-3-enoic acid)

• Product Name: 3-iodobut-3-enoic acid
• CAS No: 157104-38-6
• MF: C₄H₅IO₂
• MW: 211.985773801804
• MDL: MFCD24444991
• CID: 5190866
• PubChem ID: 11031136
• Update Time: 2025-06-10

3-iodobut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 3-iodo-
• 3-iodobut-3-enoic acid

• MDL： MFCD24444991
• Inchi： 1S/C4H5IO2/c1-3(5)2-4(6)7/h1-2H2,(H,6,7)
• InChI Key： RJISKXKJXKBIPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(I)=C

Computed Properties

• Exact Mass: 211.93343g/mol
• Monoisotopic Mass: 211.93343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-iodobut-3-enoic acid

Research Brief on 3-Iodobut-3-enoic Acid (CAS: 157104-38-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Iodobut-3-enoic acid (CAS: 157104-38-6) is a halogenated unsaturated carboxylic acid that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery and development. Recent studies have highlighted its utility in cross-coupling reactions, cycloadditions, and as a building block for complex molecular architectures. This research brief aims to provide an overview of the latest advancements related to 3-iodobut-3-enoic acid, focusing on its synthetic applications, biological activities, and emerging trends in pharmaceutical sciences.

One of the most notable developments in the use of 3-iodobut-3-enoic acid is its role in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of α,β-unsaturated esters via Heck coupling reactions using 3-iodobut-3-enoic acid as a starting material. The study reported high yields and excellent regioselectivity, underscoring the compound's potential in the scalable production of pharmacologically relevant intermediates. Furthermore, the iodine moiety in 3-iodobut-3-enoic acid has been exploited in radical-mediated transformations, enabling the construction of diverse heterocyclic frameworks.

In the realm of chemical biology, 3-iodobut-3-enoic acid has been employed as a versatile probe for studying enzyme mechanisms and protein-ligand interactions. A recent publication in ACS Chemical Biology detailed its use as an electrophilic warhead in covalent inhibitor design, targeting cysteine residues in disease-relevant proteins. The study showcased the compound's ability to form stable thioether adducts, providing insights into the development of irreversible inhibitors for kinases and proteases. This approach has significant implications for the treatment of cancers and inflammatory diseases, where covalent inhibition offers advantages in potency and selectivity.

Beyond its synthetic and biological applications, 3-iodobut-3-enoic acid has also been investigated for its potential as a precursor to novel antimicrobial agents. A 2024 study in the European Journal of Medicinal Chemistry reported the synthesis of iodinated furanone derivatives from 3-iodobut-3-enoic acid, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed the observed bioactivity to the unique electronic and steric properties imparted by the iodine atom, suggesting that further structural optimization could lead to clinically viable antibiotics.

In conclusion, 3-iodobut-3-enoic acid (CAS: 157104-38-6) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent studies expanding its applications in synthetic chemistry, drug discovery, and antimicrobial development. The compound's versatility and reactivity make it a promising candidate for future innovations in these fields. Ongoing research is expected to uncover additional roles for this molecule, particularly in the design of covalent drugs and functional materials. As such, it remains a compound of significant interest to researchers and industry professionals alike.